molecular formula C10H16N4OS B8585115 2-(Tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide

2-(Tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide

Cat. No.: B8585115
M. Wt: 240.33 g/mol
InChI Key: WTCNHZALSXKARM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C10H16N4OS and its molecular weight is 240.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N4OS

Molecular Weight

240.33 g/mol

IUPAC Name

2-(tert-butylamino)-4-methylsulfanylpyrimidine-5-carboxamide

InChI

InChI=1S/C10H16N4OS/c1-10(2,3)14-9-12-5-6(7(11)15)8(13-9)16-4/h5H,1-4H3,(H2,11,15)(H,12,13,14)

InChI Key

WTCNHZALSXKARM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC=C(C(=N1)SC)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 2-(tert-butylamino)-4-(methylthio)pyrimidine-5-carbonitrile (0.6 g, 2.70 mmol) in DMSO (7 mL) was added 6M aqueous sodium hydroxide solution (2.249 mL, 13.49 mmol) and 30% aqueous hydrogen peroxide (1.530 mL, 13.49 mmol) solution at 0° C. Then the mixture was stirred at 50° C. for 15 min. The reaction mixture was poured into water (40 mL) and extracted with ethyl acetate (3×50 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and filtered. Concentration of the filtrate under reduced pressure gave the crude product, which was purified by silica gel column chromatography (5% methanol in DCM) to afford 2-(tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide (0.462 g, 1.922 mmol, 71.2% yield) as a white solid. MS (ESI) m/z 241.0 [M+1]+.
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
2.249 mL
Type
reactant
Reaction Step One
Quantity
1.53 mL
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step Two

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